Cas no 62508-39-8 (Propanenitrile, 3-(hexylthio)-)

• Product Name: Propanenitrile, 3-(hexylthio)-
• CAS No: 62508-39-8
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 442264
• PubChem ID: 11615258
• Update Time: 2025-04-19

Propanenitrile, 3-(hexylthio)- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-(hexylthio)-
• 3-hexylsulfanylpropanenitrile
• 62508-39-8
• 3-(hexylsulfanyl)propionitrile
• DTXSID10469467
• SCHEMBL11847337
• beta-n-Hexylmercaptopropionitrile
• WKVJBTZEDPXKRM-UHFFFAOYSA-N

• Inchi： 1S/C9H17NS/c1-2-3-4-5-8-11-9-6-7-10/h2-6,8-9H2,1H3
• InChI Key： WKVJBTZEDPXKRM-UHFFFAOYSA-N
• SMILES： S(CCC#N)CCCCCC

Computed Properties

• Exact Mass: 171.10831
• Monoisotopic Mass: 171.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79